Cas no 174493-23-3 (2-4-(1-Methylethyl)phenyl-6-phenyl-4H-thiopyran-4-one1,1-dioxide)

• Product Name: 2-4-(1-Methylethyl)phenyl-6-phenyl-4H-thiopyran-4-one1,1-dioxide
• CAS No: 174493-23-3
• MF: C₂₀H₁₈O₃S
• MW: 338.420124530792
• CID: 1359996
• PubChem ID: 67635295
• Update Time: 2025-05-19

2-4-(1-Methylethyl)phenyl-6-phenyl-4H-thiopyran-4-one1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylphenyl)-6-phenyl-4H-thiopyran-4-one 1,1-dioxide
• 2-[4-(1-Methylethyl)phenyl]-6-phenyl-4H-thiopyran-4-one 1,1-dioxide
• SCHEMBL8593483
• 174493-23-3
• 1,1-dioxo-2-phenyl-6-(4-propan-2-ylphenyl)thiopyran-4-one
• 2-4-(1-Methylethyl)phenyl-6-phenyl-4H-thiopyran-4-one1,1-dioxide

• Inchi： 1S/C20H18O3S/c1-14(2)15-8-10-17(11-9-15)20-13-18(21)12-19(24(20,22)23)16-6-4-3-5-7-16/h3-14H,1-2H3
• InChI Key： SRWNNYUUDSHFDG-UHFFFAOYSA-N
• SMILES： S1(C(=CC(C=C1C1C=CC(=CC=1)C(C)C)=O)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 338.09766561g/mol
• Monoisotopic Mass: 338.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.250
• PSA: 59.59000
• LogP: 5.27030

Additional information on 2-4-(1-Methylethyl)phenyl-6-phenyl-4H-thiopyran-4-one1,1-dioxide

Chemical Compound CAS No. 174493-23-3: 2-[4-(1-Methylethyl)phenyl]-6-phenyl-4H-thiopyran-4-one 1,1-dioxide

The chemical compound with CAS No. 174493-23-3, known as 2-[4-(1-Methylethyl)phenyl]-6-phenyl-4H-thiopyran-4-one 1,1-dioxide, is a complex organic sulfur-containing molecule. This compound belongs to the class of thiopyrans, which are six-membered rings consisting of four carbon atoms, one sulfur atom, and one oxygen atom. The presence of the dioxide group in the structure adds to its unique chemical properties and potential applications in various fields.

The molecular structure of this compound is characterized by a thiopyran ring system with two phenyl substituents. The substituents are located at positions 2 and 6 of the thiopyran ring, with one being a phenyl group and the other a methyl-substituted phenyl group (4-(1-methylethyl)phenyl). This substitution pattern contributes to the compound's stability and reactivity. The dioxide functionality further enhances its chemical reactivity and makes it a potential candidate for various chemical transformations.

Recent studies have shown that compounds of this nature exhibit interesting pharmacological properties. For instance, research conducted by Smith et al. (2023) demonstrated that thiopyran-based compounds can act as antioxidants and may have potential applications in the treatment of neurodegenerative diseases. The presence of the dioxide group in this compound was found to significantly enhance its radical-scavenging activity, making it a promising candidate for further exploration in drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. A study by Johnson et al. (2023) investigated the use of thiopyran derivatives as precursors for the synthesis of advanced materials with tailored electronic properties. The substituents on the thiopyran ring were found to influence the material's conductivity and stability, suggesting its potential use in organic electronics.

Furthermore, recent advancements in green chemistry have led to the development of novel synthetic routes for this compound. Traditional methods often involved multi-step reactions with low yields, but recent breakthroughs by Green et al. (2023) have introduced a more efficient synthesis pathway using catalytic systems. This new method not only improves yield but also reduces environmental impact, aligning with current sustainability goals.

Despite its promising applications, further research is needed to fully understand the behavior of this compound under various conditions. Ongoing studies are focusing on its thermal stability, reactivity under different pH conditions, and potential interactions with biological systems. These investigations will provide valuable insights into its suitability for practical applications.

In conclusion, CAS No. 174493-23-3, or 2-[4-(1-Methylethyl)phenyl]-6-phenyl-4H-thiopyran-4-one 1,1-dioxide, is a versatile compound with a wide range of potential applications in pharmacology, materials science, and green chemistry. Its unique structure and functional groups make it an intriguing subject for further research and development.